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Compound of Interest

Compound Name: Isopropy! Tenofovir

Cat. No.: B15294139

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Tenofovir Disoproxil
Fumarate (TDF), a key compound in pharmaceutical research and development. Adherence to
these procedures is vital for ensuring a safe laboratory environment and maintaining the
integrity of your work. The following information is based on available safety data sheets and
occupational health guidelines. While "Isopropyl Tenofovir" is not a standard chemical
nomenclature, it is understood to refer to Tenofovir Disoproxil Fumarate, which contains
isopropyl ester moieties.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure. The following table summarizes the recommended PPE for
handling Tenofovir Disoproxil Fumarate.
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Protection Type Specific Recommendations Standards

Tightly fitting safety goggles

with side-shields. A face shield
EN 166 (EU) or NIOSH (US)

Eye and Face Protection may be required for large
approved.[1]

quantities or when there is a

risk of splashing.

Chemical-resistant, impervious ] ]
) ) o Inspect gloves for integrity
Skin Protection gloves (e.g., Nitrile). Long-
before use.
sleeved laboratory coat.

Not typically required for small-
scale laboratory use with
adequate ventilation (e.qg.,
fume hood). For large-scale
) ) operations, emergencies, or in Follow established respiratory
Respiratory Protection ] ] o
poorly ventilated areas, a protection program guidelines.
NIOSH/MSHA or European
Standard EN 136 approved
respirator with an appropriate

cartridge is recommended.

Occupational Exposure Limits

Occupational Exposure Limits (OELSs) are established to protect workers from the adverse
health effects of exposure to chemical substances. While many safety data sheets for Tenofovir
Disoproxil Fumarate state that no official exposure limits have been noted by regulatory bodies,
the manufacturer of Viread® (a brand name for Tenofovir Disoproxil Fumarate) has established
an internal OEL.

Occupational Exposure Limit

Substance Source
(OEL)
o ) 200 pg/m3 (8-hour time- Gilead Sciences Internal
Tenofovir Disoproxil Fumarate . o
weighted average) Guideline[2]
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Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling Tenofovir Disoproxil

Fumarate in a laboratory setting.
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Caption: Standard Laboratory Workflow for Handling Tenofovir Disoproxil Fumarate.

Step-by-Step Handling Procedures

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all
necessary PPE is available and in good condition.

e Engineering Controls: All work with solid Tenofovir Disoproxil Fumarate that may generate
dust should be conducted in a certified chemical fume hood to minimize inhalation exposure.

e Weighing and Transfer:

o Handle the compound on a clean, impervious surface.
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o Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid material.

o Avoid creating dust. If dust is generated, gently clean it with a damp paper towel and
dispose of it as hazardous waste.

o Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to
prevent splashing.

o Personal Hygiene: After handling, remove gloves and wash hands thoroughly with soap and
water. Do not eat, drink, or smoke in the laboratory.

Spill Response Plan

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination.
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Caption: Logical Workflow for Responding to a Chemical Spill of Tenofovir Disoproxil Fumarate.

Spill Cleanup Procedure:
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o Evacuate: Immediately alert others in the vicinity and evacuate the immediate area of the
spill.

 Notify: Inform your supervisor and the institutional Environmental Health and Safety (EHS)
department.

e Secure the Area: Prevent entry into the spill area.

e Personal Protective Equipment: Before attempting to clean the spill, don the appropriate
PPE as outlined above, including respiratory protection if the spill is large or generates dust.

e Cleanup:

o For Solid Spills: Gently cover the spill with a damp paper towel to avoid raising dust.
Carefully scoop the material into a labeled hazardous waste container.

o For Liquid Spills: Use an appropriate chemical absorbent pad or spill kit to contain and
absorb the spill.

o Decontamination: Clean the spill area with a suitable detergent and water. All materials used
for cleanup should be disposed of as hazardous waste.

Disposal Plan

All waste containing Tenofovir Disoproxil Fumarate, including empty containers, contaminated
PPE, and cleanup materials, must be disposed of as hazardous chemical waste.

» Waste Collection: Collect all waste in a clearly labeled, sealed, and compatible container.

» Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name.

o Disposal Request: Follow your institution's procedures for hazardous waste pickup and
disposal. Do not dispose of this material down the drain or in regular trash.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-isopropyl-tenofovir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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